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Compound of Interest

5-Bromo-3-fluoro-4-
Compound Name:
methylbenzaldehyde

Cat. No.: B582172

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of 3-Bromo-5-fluoro-4-
methylbenzaldehyde, a halogenated aromatic aldehyde of significant interest in synthetic
organic chemistry. Its unique substitution pattern makes it a valuable building block for the
synthesis of complex molecules, particularly in the fields of pharmaceutical and materials
science research. The presence of bromine, fluorine, and methyl groups on the benzaldehyde
core offers multiple reaction sites and modulates the electronic properties of the molecule,
enabling its use in a variety of chemical transformations. This document details its chemical
properties, provides a representative synthetic protocol, and outlines a general workflow for its
preparation.

IUPAC Name

The correct IUPAC name for the compound commonly referred to as 5-Bromo-3-fluoro-4-
methylbenzaldehyde is 3-bromo-5-fluoro-4-methylbenzaldehyde.

Chemical and Physical Properties

A summary of the key quantitative data for 3-bromo-5-fluoro-4-methylbenzaldehyde is
presented in the table below.
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Property Value

CAS Number 1370411-47-4

Molecular Formula CsHeBrFO

Molecular Weight 217.04 g/mol

Physical Form Solid

Purity Typically =98%

Storage Temperature 2-8°C, under inert atmosphere

Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 3-bromo-5-fluoro-4-
methylbenzaldehyde is not readily available in the public domain, a representative synthesis
can be adapted from established methods for the bromination of substituted benzaldehydes.
The following protocol is a plausible method for its preparation.

Synthesis of 3-bromo-5-fluoro-4-methylbenzaldehyde from 3-fluoro-4-methylbenzaldehyde
Materials:

e 3-Fluoro-4-methylbenzaldehyde

e N-Bromosuccinimide (NBS)

o Sulfuric acid (concentrated)

e Dichloromethane (DCM)

o Sodium sulfite solution (saturated)

e Sodium bicarbonate solution (saturated)

e Brine (saturated sodium chloride solution)

e Anhydrous magnesium sulfate
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« Silica gel for column chromatography
e Hexanes and Ethyl Acetate for elution
Procedure:

o Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and under an inert
atmosphere (e.g., nitrogen or argon), dissolve 3-fluoro-4-methylbenzaldehyde (1 equivalent)
in dichloromethane.

e Cooling: Cool the solution to 0°C using an ice bath.

o Addition of Brominating Agent: Slowly add N-Bromosuccinimide (1.1 equivalents) to the
stirred solution.

o Acid Catalysis: Carefully add concentrated sulfuric acid dropwise to the reaction mixture.

» Reaction Monitoring: Allow the reaction to stir at 0°C and monitor its progress by thin-layer
chromatography (TLC) until the starting material is consumed.

e Quenching: Once the reaction is complete, quench the reaction by slowly adding a saturated
solution of sodium sulfite to neutralize any remaining bromine.

o Workup: Transfer the mixture to a separatory funnel and wash the organic layer sequentially
with a saturated sodium bicarbonate solution, water, and brine.

» Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate the solvent under reduced pressure to obtain the crude product.

« Purification: Purify the crude product by flash column chromatography on silica gel using a
gradient of hexanes and ethyl acetate as the eluent to afford pure 3-bromo-5-fluoro-4-
methylbenzaldehyde.

Synthetic Workflow

The following diagram illustrates a general workflow for the synthesis of 3-bromo-5-fluoro-4-
methylbenzaldehyde, highlighting the key steps from the starting material to the final purified
product.
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Caption: A generalized workflow for the synthesis of 3-bromo-5-fluoro-4-methylbenzaldehyde.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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